Cas no 220383-11-9 (Laevisine A)

• Product Name: Laevisine A
• CAS No: 220383-11-9
• MF: C₄₁H₅₁NO₁₈
• MW: 845.839554071426
• CID: 6765428
• Update Time: 2024-03-03

Laevisine A Chemical and Physical Properties

Names and Identifiers

• Laevisine A

• Inchi： 1S/C41H51NO18/c1-12-18(2)35(48)59-34-30(55-23(7)45)32-39(11,51)41-31(56-24(8)46)27(29(54-22(6)44)33(57-25(9)47)40(34,41)17-52-21(5)43)38(10,60-41)16-53-37(50)26-14-13-15-42-28(26)19(3)20(4)36(49)58-32/h12-15,19-20,27,29-34,51H,16-17H2,1-11H3/b18-12+/t19-,20-,27-,29-,30-,31-,32-,33-,34+,38+,39+,40-,41+/m1/s1
• InChI Key： HNFOZXOCLKEAOY-LZRIJZTESA-N
• SMILES： [C@@H]1([C@]23O[C@@]4(C)COC(C5C([C@H](C)[C@@H](C)C(O[C@@H]([C@]2(C)O)[C@@H](OC(C)=O)[C@H](OC(/C(/C)=C/C)=O)[C@@]3(COC(C)=O)[C@H](OC(C)=O)[C@@H]([C@H]14)OC(C)=O)=O)=NC=CC=5)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 60
• XLogP3: 1.312

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives